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Compound of Interest

Compound Name: 1H-indol-7-amine

Cat. No.: B112721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1H-indol-7-amine
(CAS No: 5192-04-1), a heterocyclic building block utilized in various research and

development applications. Due to its potential hazards, strict adherence to the following

protocols is essential to ensure a safe laboratory environment.

Hazard Identification and Classification
1H-indol-7-amine is classified as a hazardous substance. The following tables summarize its

GHS classification and associated hazard and precautionary statements.

Table 1: GHS Hazard Classification
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Class Category
GHS
Pictogram

Signal Word
Hazard
Statement(s)

Acute Toxicity,

Oral
4 GHS07 Warning

H302: Harmful if

swallowed

Skin

Corrosion/Irritatio

n

2 GHS07 Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

2A GHS07 Warning

H319: Causes

serious eye

irritation

Specific target

organ toxicity,

single exposure;

Respiratory tract

irritation

3 GHS07 Warning

H335: May

cause respiratory

irritation

Hazardous to the

aquatic

environment,

long-term hazard

3 None No Signal Word

H412: Harmful to

aquatic life with

long lasting

effects

Data sourced from multiple safety data sheets. The GHS07 pictogram represents an

exclamation mark.

Table 2: Hazard and Precautionary Statements
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Type Code Statement

Hazard H302 Harmful if swallowed.[1][2]

H315 Causes skin irritation.[1]

H319
Causes serious eye irritation.

[1]

H335
May cause respiratory

irritation.[3]

H412
Harmful to aquatic life with

long lasting effects.[3]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

(Prevention) P264
Wash skin thoroughly after

handling.[1]

P270
Do not eat, drink or smoke

when using this product.[1][2]

P271
Use only outdoors or in a well-

ventilated area.

P273
Avoid release to the

environment.

P280
Wear protective gloves/ eye

protection/ face protection.[1]

Precautionary P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.[1][2]

(Response) P330 Rinse mouth.[1][2]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[1][2]
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P332+P313
If skin irritation occurs: Get

medical advice/attention.[1]

P362+P364
Take off contaminated clothing

and wash it before reuse.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[4]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][4]

P337+P313
If eye irritation persists: Get

medical advice/attention.[1][4]

Precautionary P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

(Storage) P405 Store locked up.

Precautionary P501

Dispose of contents/container

to an approved waste disposal

plant.[1][2]

(Disposal)

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1H-indol-7-amine is provided below.

Table 3: Physical and Chemical Properties
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Property Value

Appearance
Orange to Brown to Dark purple powder to

crystal

Molecular Formula C₈H₈N₂

Molecular Weight 132.16 g/mol

Melting Point 95.0 to 99.0 °C

Purity >98.0% (GC)

CAS Number 5192-04-1

Experimental Protocols: Safe Handling and Storage
Adherence to the following protocols is mandatory when handling 1H-indol-7-amine to

minimize exposure and ensure a safe working environment.

Engineering Controls
Ventilation: All work with 1H-indol-7-amine, including weighing and transferring, must be

conducted in a properly functioning chemical fume hood.

Eye Wash and Safety Shower: A calibrated and accessible eye wash station and safety

shower must be in close proximity to the work area.

Personal Protective Equipment (PPE)
The following PPE is required when handling 1H-indol-7-amine:

Table 4: Personal Protective Equipment (PPE) Requirements
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Body Part Equipment Specification

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use

and replace if damaged.

Eyes/Face

Safety glasses with side

shields or safety goggles and a

face shield.

Must be worn at all times when

handling the compound to

protect against splashes.

Body Laboratory coat

A flame-retardant lab coat

should be worn and kept

buttoned.

Respiratory Respirator (if applicable)

If working outside of a fume

hood or if dust is generated, a

NIOSH-approved respirator

with an appropriate cartridge

should be used.

Handling Procedures
Pre-use Inspection: Before handling, inspect the container for any damage or leaks.

Weighing: If possible, weigh the compound directly within the fume hood. If an external

balance is used, transfer the weighed material in a sealed container to the fume hood.

Solution Preparation: When dissolving the solid, add the solvent slowly to avoid splashing.

General Hygiene: Avoid inhalation of dust and contact with skin and eyes. Do not eat, drink,

or smoke in the laboratory. Wash hands thoroughly after handling.

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.[5]

Conditions: Store in a cool, dark place, at a recommended temperature of <15°C. The

compound is noted to be air-sensitive, so storage under an inert atmosphere is advised.
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Incompatibilities: Store away from strong oxidizing agents.[5]

First Aid Measures
In case of exposure, follow these first aid procedures immediately and seek medical attention.

Table 5: First Aid Measures

Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[6][7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[6]

Remove contaminated clothing and shoes. If

skin irritation occurs, seek medical attention.[1]

Eye Contact

Immediately rinse eyes cautiously with water for

at least 15 minutes, holding the eyelids open.[5]

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1][4]

Ingestion

Do NOT induce vomiting.[5] Rinse mouth with

water. If the person is conscious, give them two

glasses of water to drink. Never give anything

by mouth to an unconscious person. Call a

POISON CENTER or doctor immediately.[1][2]

Accidental Release and Disposal
Accidental Release: In case of a spill, evacuate the area. Wearing appropriate PPE, carefully

sweep up the solid material, avoiding dust formation, and place it in a sealed container for

disposal.
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Disposal: Dispose of 1H-indol-7-amine and its container in accordance with local, state, and

federal regulations at an approved waste disposal plant.[1][2]

Workflow and Logical Relationships
The following diagram illustrates the logical workflow for the safe handling of 1H-indol-7-amine
from receipt to disposal.

Preparation

Handling (in Fume Hood)

Cleanup & Disposal

Receive & Inspect
Chemical

Review SDS & Plan
Experiment

Don Personal
Protective Equipment Weighing & Transfer Reaction/Procedure

Temporary Storage
of Reaction

Decontaminate
Work Area

Experiment
Complete

Continue
Experiment

Proper Waste
Disposal

Doff & Clean/Dispose
PPE Wash Hands

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1H-indol-7-amine.

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a comprehensive risk assessment conducted by qualified

professionals. Always refer to the most current Safety Data Sheet (SDS) for 1H-indol-7-amine
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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